methyl [(3-cyano-5-oxo-5,6,7,8-tetrahydro-2-quinolinyl)thio]acetate

• IUPAC Name: methyl 2-[(3-cyano-5-oxo-7,8-dihydro-6H-quinolin-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C13H12N2O3S/c1-18-12(17)7-19-13-8(6-14)5-9-10(15-13)3-2-4-11(9)16/h5H,2-4,7H2,1H3
• InChI Key: YLTCDLLNZZCAOL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC2=C(C=C1C#N)C(=O)CCC2
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

Methyl [(3-cyano-5-oxo-5,6,7,8-tetrahydro-2-quinolinyl)thio]acetate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the quinoline family, which is known for its diverse range of biological activities. In

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• The compound is utilized in the synthesis of new N‐(Aryl)‐5‐((quinolin‐8‐yloxy)methyl)‐1,3,4‐oxa/Thiadiazol‐2‐amines and 4‐Aryl‐5‐((quinolin‐8‐yloxy)methyl)‐2H‐1,2,4‐triazole‐3(4H)‐thiones. These compounds are characterized by spectroscopic techniques and are of interest due to their structural uniqueness and potential biological activity (Saeed et al., 2014).

Precursor to New Derivatives

• Methyl α-[(4-oxoquinazolin-2-yl)thio]acetate is an important precursor for synthesizing new derivatives of quinazolin-4-one moiety. Its synthesis involves multiple steps starting from anthranilic acid. The compound is then used to produce different hydrazones derivatives, showcasing its utility as an intermediate in creating structurally diverse molecules (AL-ALAAF & Al-iraqi, 2021).

Antimicrobial and Antitubercular Activity

• Aryl and thiophenyl tethered dihydro-6H-quinolin-5-ones, synthesized from methyl ketones, have been evaluated for their in vitro antimycobacterial activity against Mycobacterium tuberculosis. This application signifies the potential of such compounds in medical research, especially in developing new treatments for infectious diseases (Kantevari et al., 2011).

Synthesis of Metal Complexes

• Research has also delved into the synthesis and spectroscopic studies of mononuclear metal complexes of a derivative of 8-hydroxyquinoline. These complexes highlight the role of such compounds in coordination chemistry, potentially paving the way for their use in catalysis, material science, and as sensors (García-Santos et al., 2010).

Mosquito Larvicidal Activity

• The synthesis and biological evaluation of certain derivatives have also shown mosquito larvicidal activity. This application is crucial for public health, offering a potential avenue for developing new mosquito control agents (Rajanarendar et al., 2010).